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Compound of Interest

sodium;2-chloro-2,2-
Compound Name:
difluoroacetate

Cat. No. B7725132

This guide provides an in-depth technical overview of sodium chlorodifluoroacetate, a versatile
and reactive reagent pivotal in modern synthetic chemistry. Tailored for researchers, scientists,
and professionals in drug development and agrochemical synthesis, this document moves
beyond a standard safety data sheet to offer a deeper understanding of the compound's
properties, reactivity, and safe handling, with a focus on its primary application as a precursor
to the highly reactive intermediate, difluorocarbene.

At a Glance: Key Chemical and Physical Properties

Sodium chlorodifluoroacetate is a white to off-white crystalline solid. Its utility in organic
synthesis is largely predicated on its thermal instability, which is harnessed to generate
difluorocarbene in a controlled manner. A summary of its key physical and chemical properties
Is presented below.
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Property Value Source(s)
Chemical Formula C2CIF2NaO2 [1]
Molecular Weight 152.46 g/mol [1]
CAS Number 1895-39-2 [1]
Melting Point 196-198 °C (decomposes) [2]
Appearance White to off-white solid/powder  [2]

Soluble in dimethoxyethane,
Solubility diglyme, triglyme, and

dimethylformamide.

The Core of its Utility: Generation of
Difluorocarbene and Synthetic Applications

The primary significance of sodium chlorodifluoroacetate in the research and development
landscape lies in its role as a convenient and effective precursor to difluorocarbene (:CF2), a
highly reactive intermediate. The incorporation of fluorine atoms into organic molecules can
dramatically alter their biological and chemical properties, a strategy frequently employed in the
design of novel pharmaceuticals and agrochemicals.[3]

Mechanism of Difluorocarbene Generation

Upon heating, sodium chlorodifluoroacetate undergoes thermal decomposition. The process is
initiated by decarboxylation to yield a chlorodifluoromethyl anion, which then rapidly eliminates
a chloride ion to afford difluorocarbene.

Caption: Thermal decomposition of sodium chlorodifluoroacetate to generate difluorocarbene.

This in situ generation of difluorocarbene is advantageous as it avoids the handling of gaseous
and often more hazardous carbene precursors. The resulting difluorocarbene is a potent
electrophile that can participate in a variety of chemical transformations.

Applications in Drug Discovery and Development
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The unique reactivity of difluorocarbene makes it a valuable tool for introducing the
difluoromethyl (-CFzH) and difluoromethylene (-CF2-) moieties into organic molecules. These
groups can act as bioisosteres for hydroxyl or thiol groups, and their inclusion can enhance
metabolic stability, binding affinity, and lipophilicity of drug candidates.[3]

A notable example of the industrial application of sodium chlorodifluoroacetate is in the second-
generation synthesis of Roflumilast, a phosphodiesterase-4 inhibitor used to treat chronic
obstructive pulmonary disease (COPD). In the synthesis of a key intermediate, 3-
cyclopropylmethoxy-4-difluoromethoxybenzoic acid, sodium chlorodifluoroacetate is used to
introduce the difluoromethoxy group onto a phenolic precursor.[4][5][6][7][8] This method was
found to be preferable to using chlorodifluoromethane due to improved safety, stability, and
scalability.[3]

Furthermore, sodium chlorodifluoroacetate has been employed in the synthesis of a variety of
other bioactive molecules, including:

» Difluoromethylation of thiols, nitrogen heterocycles, and selenols.[9]

e The preparation of gem-difluorocyclopropanes, which are found in some drug candidates.
[10]

o The synthesis of fluorinated oxetanes, a class of compounds with potential applications in
drug discovery.[11]

Use in Agrochemicals

The introduction of fluorine can also enhance the efficacy of herbicides and pesticides. Sodium
chlorodifluoroacetate is used as an active ingredient in some herbicides, leveraging its ability to
selectively target certain plant species.[2][12]

Hazard Identification and Risk Mitigation

While a valuable synthetic tool, sodium chlorodifluoroacetate is a hazardous substance that
requires careful handling. The primary hazards are irritation to the skin, eyes, and respiratory
system.

GHS Hazard Classification:
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 Skin Irritation: Category 2[1]
o Eye Irritation: Category 2A[1]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

The Critical Hazard: Violent Exothermic Decomposition

A significant and potentially severe hazard associated with the use of sodium
chlorodifluoroacetate is the risk of violent exothermic decomposition. This has been specifically
noted in procedures where the reagent is added dropwise to a reaction mixture at elevated
temperatures (e.g., 160 °C). If the reaction temperature is not properly maintained and is
allowed to drop, the unreacted sodium chlorodifluoroacetate can accumulate. A subsequent
increase in temperature can then trigger a rapid, uncontrolled decomposition, leading to a
dangerous release of energy.[9]

Causality: The exothermic nature of the decomposition, coupled with the buildup of the reactant
at lower temperatures, creates the conditions for a runaway reaction. It is imperative that the
reaction temperature is carefully controlled and that the addition of the reagent is only started
once the reaction vessel has reached the target temperature.

Safe Handling and Storage Protocols

A self-validating safety system relies on a combination of engineering controls, personal
protective equipment, and rigorous adherence to established protocols.

Engineering Controls

o Ventilation: All work with sodium chlorodifluoroacetate should be conducted in a well-
ventilated laboratory, preferably within a certified chemical fume hood.

o Emergency Equipment: Emergency eyewash stations and safety showers must be readily
accessible in the immediate vicinity of any potential exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent contact and inhalation.
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PPE Item Specifications Rationale
) Chemical safety goggles or a Protects against dust particles
Eye Protection ) ]
face shield. and potential splashes.
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o S
(e.g., nitrile, neoprene). irritation.

A lab coat and, for larger o ) ]
) - ) Minimizes the risk of skin
Skin and Body quantities, appropriate
exposure.
chemical-resistant clothing. P

In cases of inadequate

ventilation or when handling ] ]
, N Prevents inhalation of the
Respiratory large quantities, a NIOSH- o
_ irritant powder.
approved respirator for dusts

should be worn.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

e The compound is hygroscopic; therefore, storage under an inert atmosphere is
recommended.

o Keep away from incompatible materials, such as strong oxidizing agents.

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the affected person to fresh air and keep
them in a position comfortable for breathing. If
breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Remove
contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Toxicological and Environmental Profile:
Acknowledging Data Gaps

A thorough review of available literature and safety data sheets reveals a notable lack of

specific quantitative toxicological and environmental data for sodium chlorodifluoroacetate.

Toxicological Data

Specific LD50 (oral, dermal) and LC50 (inhalation) values for sodium chlorodifluoroacetate are

not readily available in published literature. While it is classified as a skin, eye, and respiratory

irritant, its acute and chronic toxicity have not been fully investigated.
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It is crucial to distinguish sodium chlorodifluoroacetate from the highly toxic and structurally
related compound, sodium fluoroacetate (CAS 62-74-8). Sodium fluoroacetate is a potent
metabolic poison with a high degree of acute toxicity. The hazards associated with sodium
fluoroacetate should not be directly extrapolated to sodium chlorodifluoroacetate, but this
comparison underscores the need for cautious handling of all organofluorine compounds.

Environmental Fate and Ecotoxicity

Detailed studies on the environmental fate and ecotoxicity of sodium chlorodifluoroacetate are
also limited. However, research on its parent acid, chlorodifluoroacetic acid (CDFA), indicates
that it is persistent in aquatic systems, showing little to no degradation over extended periods.
While CDFA did not appear to pose a significant risk to the aquatic macrophytes tested at
current environmental concentrations, the persistence of such compounds is a point of
environmental consideration. The ultimate environmental impact of sodium
chlorodifluoroacetate will depend on its degradation products, which include sodium chloride,
carbon dioxide, and difluorocarbene. The high reactivity of difluorocarbene suggests it will have
a short lifetime in the environment.

Disposal Considerations

All waste containing sodium chlorodifluoroacetate must be handled as hazardous waste and
disposed of in accordance with local, state, and federal regulations. Do not allow the material to
enter drains or waterways. It is recommended to use a licensed professional waste disposal
service.

Conclusion

Sodium chlorodifluoroacetate is an indispensable reagent for the introduction of fluorine into
organic molecules, with proven applications in the synthesis of pharmaceuticals like
Roflumilast. Its utility, however, is balanced by significant hazards, including its irritant
properties and the potential for violent exothermic decomposition. A comprehensive
understanding of these risks, coupled with stringent adherence to safety protocols, is
paramount for its safe and effective use in a research and development setting. The existing
data gaps in its toxicological and environmental profiles necessitate a cautious and responsible
approach to its handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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